Cas no 1060802-44-9 (2,2,2-trifluoro-1-(5-fluoropyridin-2-yl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(5-fluoropyridin-2-yl)ethan-1-one
• CAS No: 1060802-44-9
• MF: C₇H₃F₄NO
• MW: 193.098435640335
• MDL: MFCD13189066
• CID: 1034324
• PubChem ID: 68111326
• Update Time: 2025-06-13

2,2,2-trifluoro-1-(5-fluoropyridin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(5-fluoropyridin-2-yl)ethanone
• 2,2,2-trifluoro-1-(5-fluoropyridin-2-yl)ethan-1-one
• SCHEMBL10328706
• AB67675
• EN300-1930773
• 1060802-44-9
• AKOS016015171
• DB-292070
• F87766
• KYSDJZMUPMYVNZ-UHFFFAOYSA-N
• 2,2,2-TRIFLUORO-1-(5-FLUORO-PYRIDIN-2-YL)-ETHANONE
• J-506733
• DTXSID00737965

• MDL： MFCD13189066
• Inchi： 1S/C7H3F4NO/c8-4-1-2-5(12-3-4)6(13)7(9,10)11/h1-3H
• InChI Key： KYSDJZMUPMYVNZ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CN=1)F)=O)(F)F

Computed Properties

• Exact Mass: 193.01507637g/mol
• Monoisotopic Mass: 193.01507637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30Ų

Additional information on 2,2,2-trifluoro-1-(5-fluoropyridin-2-yl)ethan-1-one

Recent Advances in the Study of 2,2,2-Trifluoro-1-(5-fluoropyridin-2-yl)ethan-1-one (CAS: 1060802-44-9)

The compound 2,2,2-trifluoro-1-(5-fluoropyridin-2-yl)ethan-1-one (CAS: 1060802-44-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 2,2,2-trifluoro-1-(5-fluoropyridin-2-yl)ethan-1-one as a key intermediate in the synthesis of novel fluorinated heterocyclic compounds. Its trifluoromethyl and fluoropyridine moieties contribute to its high reactivity and stability, making it a valuable building block in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of kinase inhibitors, particularly targeting cancer-related pathways.

In terms of biological activity, preliminary in vitro assays have shown that derivatives of 2,2,2-trifluoro-1-(5-fluoropyridin-2-yl)ethan-1-one exhibit promising inhibitory effects on specific enzymes involved in inflammatory and oncogenic processes. For instance, a research team at the University of Cambridge reported that this compound's derivatives could selectively inhibit the activity of JAK2 kinases, which are implicated in myeloproliferative disorders. These findings suggest its potential as a scaffold for designing next-generation targeted therapies.

Further investigations into the pharmacokinetic properties of 2,2,2-trifluoro-1-(5-fluoropyridin-2-yl)ethan-1-one have revealed favorable absorption and metabolic stability profiles. A recent preclinical study conducted by a pharmaceutical company in collaboration with academic researchers indicated that the compound's fluorinated structure enhances its bioavailability and reduces susceptibility to enzymatic degradation, thereby improving its therapeutic window.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its binding affinity and reduce toxicity. Collaborative projects between academia and industry are underway to explore its applications in treating rare diseases and resistant infections, leveraging its unique chemical properties.

In conclusion, 2,2,2-trifluoro-1-(5-fluoropyridin-2-yl)ethan-1-one represents a promising candidate for further drug development, with its versatile applications in kinase inhibition and beyond. Continued research into its mechanisms of action and optimization of its derivatives will be critical in translating these findings into clinical applications. The compound's potential to address unmet medical needs underscores the importance of sustained investment in fluorinated pharmaceutical research.